Cas no 154554-41-3 (CHM-1)

• Product Name: CHM-1
• CAS No: 154554-41-3
• MF: C₁₆H₁₀FNO₃
• MW: 283.253907680511
• CID: 106620
• PubChem ID: 375860
• Update Time: 2025-04-18

CHM-1 Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one,6-(2-fluorophenyl)-
• CHM-1 hydrate
• 2-(2-fluorophenyl)-6,7-methylenedioxy-2-4-quinolone hydrate, NSC 656158
• 6-(2-fluorophenyl)-5H-[1,3]dioxolo[4,5-g]quinolin-8-one
• CHM 1
• 6-(2-Fluorophenyl)-1,3-dioxolo[4,5-g]quinolin-8(5H)-one
• NSC 656158
• CHM-1 hydrate
• 6-(2-Fluoro-phenyl)-5H-[1,3]dioxolo[4,5-g]quinolin-8-one
• 2-(2-fluorophenyl)-6,7-methylenedioxy-2-4-quinolone hydrate
• 2-(2-fluorophenyl)-6,7-methylenedioxy-2-4-quinolone hydrate, NSC 656158
• CHM-1
• HMS3262E04
• AKOS015994545
• DTXSID80327429
• 6-(2-Fluorophenyl)-5H-(1,3)dioxolo(4,5-g)quinolin-8-one
• BDBM50041119
• 154554-41-3
• NCI60_019422
• CS-0026671
• W9H5EQ3ZQN
• BRD-K94145482-001-02-8
• Neuro_000375
• NCGC00186026-01
• 1,5-g]quinolin-8(5H)-one, 6-(2-fluorophenyl)-
• LP00741
• 6-(2-Fluorophenyl)[1,3]dioxolo[4,5-G]quinolin-8(5h)-One
• HY-103257
• NCGC00261426-01
• 6-(2-fluorophenyl)-[1,3]dioxolo[4,5-g]quinolin-8(5H)-one
• Q27454300
• SDCCGSBI-0633752.P001
• 6-(2-FLUOROPHENYL)-2H,5H,8H-[1,3]DIOXOLO[4,5-G]QUINOLIN-8-ONE
• NSC-656158
• CHEMBL280099
• Tox21_500741
• 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one, 6-(2-fluorophenyl)-
• SCHEMBL338729
• J-009113
• CE-0108
• 40N
• CHEBI:231703
• G13888
• DB-121558
• 6-(2-FLUOROPHENYL)-2H,5H-[1,3]DIOXOLO[4,5-G]QUINOLIN-8-ONE
• GLXC-04529

• Inchi： 1S/C16H10FNO3/c17-11-4-2-1-3-9(11)12-6-14(19)10-5-15-16(21-8-20-15)7-13(10)18-12/h1-7H,8H2,(H,18,19)
• InChI Key： ZMYDAPJHGNEFGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(C2=CC3=C(C=C2N1)OCO3)=O

Computed Properties

• Exact Mass: 283.064
• Monoisotopic Mass: 283.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Solubility: DMSO: ≥5mg/mL
• Solubility: DMSO: ≥5mg/mL

CHM-1 Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines